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2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid 2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid
Brand Name: Vulcanchem
CAS No.: 179755-65-8
VCID: VC0123626
InChI: InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34)
SMILES: CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Molecular Formula: C₂₇H₃₃Cl₂N₅O₅S
Molecular Weight: 537.6 g/mol

2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid

CAS No.: 179755-65-8

Reference Standards

VCID: VC0123626

Molecular Formula: C₂₇H₃₃Cl₂N₅O₅S

Molecular Weight: 537.6 g/mol

2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid - 179755-65-8

CAS No. 179755-65-8
Product Name 2-[(7-Carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid
Molecular Formula C₂₇H₃₃Cl₂N₅O₅S
Molecular Weight 537.6 g/mol
IUPAC Name 2-[(7-carbamimidoylnaphthalen-2-yl)methyl-[4-(1-ethanimidoylpiperidin-4-yl)oxyphenyl]sulfamoyl]acetic acid
Standard InChI InChI=1S/C27H31N5O5S/c1-18(28)31-12-10-25(11-13-31)37-24-8-6-23(7-9-24)32(38(35,36)17-26(33)34)16-19-2-3-20-4-5-21(27(29)30)15-22(20)14-19/h2-9,14-15,25,28H,10-13,16-17H2,1H3,(H3,29,30)(H,33,34)
Standard InChIKey NPBKHEMDWREFJJ-UHFFFAOYSA-N
SMILES CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Canonical SMILES CC(=N)N1CCC(CC1)OC2=CC=C(C=C2)N(CC3=CC4=C(C=C3)C=CC(=C4)C(=N)N)S(=O)(=O)CC(=O)O
Synonyms (N-(4-((1-acetimidoyl-4-piperidyl)oxy)phenyl)-N-((7-amidino-2-naphthyl)methyl)sulfamoyl)acetic acid dihydrochloride
(N-(4-((1-acetimidoyl-4-piperidyl)oxy)phenyl)-N-((7-amidino-2-naphthyl)methyl)sulfamoyl)acetic acid mesilate
YM 466
YM 60828
YM-466
YM-60828
YM466
YM60828
PubChem Compound 9807238
Last Modified Nov 11 2021
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